4-[(morpholinoamino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-[(E)-morpholin-4-yliminomethyl]-5-phenyl-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C14H16N4O2/c19-14-12(10-15-18-6-8-20-9-7-18)13(16-17-14)11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H2,16,17,19)/b15-10+
• InChI Key: JRHSLONEGZRJKD-XNTDXEJSSA-N
• Canonical SMILES: C1COCCN1N=CC2=C(NNC2=O)C3=CC=CC=C3
• Isomeric SMILES: C1COCCN1/N=C/C2=C(NNC2=O)C3=CC=CC=C3
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

4-[(morpholinoamino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPP belongs to the class of pyrazolone derivatives and has been found to possess a range of biological activities. In

Scientific Research Applications

Antibacterial Applications

Some derivatives of this chemical structure have been explored for their antibacterial properties. Specific Schiff bases synthesized from interactions with other compounds have been tested against various bacteria like Escherichia coli, Staphylococcus aureus, and Bacillus subtilis. The molecular structures were confirmed through single-crystal X-ray diffraction, mass spectrometry, and elemental analysis, and their antibacterial efficacy was assessed through the disk diffusion method (Liu, Chen, Yan, Huang, & Xiong, 2012).

Green Chemistry and Biopolymer Catalysis

The chemical structure is also involved in green chemistry applications, particularly in the synthesis of environmentally friendly compounds. A methodology using cellulose sulfuric acid, a biodegradable and environmentally friendly biopolymer, as a catalyst for the synthesis of related compounds, highlights the shift towards eco-friendly and natural product resources. This approach emphasizes minimizing operational hazards, environmental pollution, and cost while providing high yields and simple work-up processes (Mosaddegh, Hassankhani, & Baghizadeh, 2010).

Solubility and Thermodynamic Studies

Solubility studies and thermodynamic modeling have been conducted on similar compounds to understand their behavior in various organic solvents. This research is vital for optimizing purification processes and understanding the compound's interaction with different solvents at various temperatures. The thermodynamic models derived from these studies provide crucial insights for industrial and pharmaceutical applications (Xie, Shi, Cong, Du, Wang, & Zhao, 2016).